6-Nitrobenzo[d]thiazole-2-carbonitrile

• IUPAC Name: 6-nitro-1,3-benzothiazole-2-carbonitrile
• InChI: InChI=1S/C8H3N3O2S/c9-4-8-10-6-2-1-5(11(12)13)3-7(6)14-8/h1-3H
• InChI Key: HBTRWBUZKBTJBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)C#N
• Molecular Formula: C8H3N3O2S
• DSSTOX Substance ID: DTXSID80442742
• Molecular Weight: 205.20 g/mol
• CAS No.: 188672-83-5

Description

6-Nitrobenzo[d]thiazole-2-carbonitrile (6-NBT-CN) is an organic compound of the nitrobenzothiazole family. It is a colorless or pale yellow crystalline solid, soluble in many organic solvents. 6-NBT-CN is a versatile compound that has been studied for its potential applications in the field of synthetic organic chemistry, as well as for its potential therapeutic uses.

Scientific Research Applications

• Antibacterial Activity : A study by Uzun et al. (2019) focused on the antibacterial activity of a synthesized compound related to 6-Nitrobenzo[d]thiazole-2-carbonitrile, showing effectiveness against various human pathogenic microorganisms (Uzun et al., 2019).

• Synthesis and Characterization : Jin et al. (2012) researched the non-covalent interactions between 6-bromobenzo[d]thiazol-2-amine, a related compound, and carboxylic acid derivatives. This study provided insight into the compound's binding capabilities (Jin et al., 2012).

• Chemical Synthesis : Pratap et al. (2012) described a metal-free synthesis method for nitrile-based partially reduced thia-and oxa-thia[5]helicenes, including derivatives of this compound. This method is significant for the synthesis of complex organic structures (Pratap et al., 2012).

• Antimicrobial Evaluation : Abdel-Monem (2010) conducted a study on the synthesis and antimicrobial evaluation of new polyheterocyclic systems containing a 1,2,4-triazine moiety, which includes derivatives of this compound. The results demonstrated potential antimicrobial properties (Abdel-Monem, 2010).

• Cytotoxicity Evaluation : A study by Mohareb et al. (2017) on the cytotoxicity effects of thiazole derivatives obtained from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile showed significant activity against several cancer cell lines (Mohareb et al., 2017).

Synthesis routes and methods

Procedure details

In particular 2-cyano-benzothiazole 10 (0.84 mmol, 0.134 g) was suspended in 0.563 ml conc. H2SO4 at 0° C. 1.3 equivalents of concentrated HNO3 (1.1 mmol, 0.069 g) was added portionwise over 10 min to the stirring solution; not to exceed 0° C. over a total of ˜45 min. The reaction proceeded further for 2 h and at 5 h the product was evident. The reaction was then poured over ice/water, extracted into EtOAc, and concentrated in vacuo to yield a crude yellow residue 11. For analytical characterization, a small portion was purified by semi-preparative HPLC at 10 mL/min on a Waters preparative machine (Waters Symmetry prep C18, 7 μm, 19×300 mm column, photodiode array detection) with a linear gradient from 90% H2O (0.1% TFA) to 50% MeCN (0.1% TFA) for 30 min yielding a large product peak at ˜27 minutes. The fractions were collected and lyophilized using Kinetics Flexi-Dry freeze-dryer.